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Objective: This document summarizes the existing scientific literature on the effects of Roxindole in

inhibiting the Conditioned Avoidance Response (CAR), a key behavioral model for screening antipsychotic

activity.

1. Introduction

The conditioned avoidance response (CAR) test is a validated behavioral model used to screen for potential

antipsychotic drugs. In this paradigm, an animal learns to perform a specific behavior (e.g., moving to a

different chamber) in response to a conditioned stimulus (e.g., a light or tone) to avoid an aversive

unconditioned stimulus (e.g., a mild foot shock). Drugs with antipsychotic properties typically selectively

inhibit the avoidance response without disrupting the escape response from the shock itself [1]. Roxindole

(EMD 49980) has been identified as a compound with potent CAR inhibitory effects, correlating with its

antipsychotic and potential antidepressant activity [2] [3] [4].

2. Roxindole Pharmacological Profile

Roxindole is a multi-target agent with a unique mechanism of action.

Table 1: Key Pharmacological Targets of Roxindole
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Target Receptor Action Reported Affinity/Effect Functional Outcome

Dopamine
D2/D3/D4

Dopamine
Autoreceptor

Agonist [3]

High affinity (pKi:
hD3=8.93, hD2=8.55,

hD4=8.23) [3]

Reduces dopamine synthesis and
release [4]

Serotonin (5-
HT1A)

Agonist [3] High affinity (pKi=9.42)

[3]

Contributes to

antipsychotic/antidepressant
efficacy

Serotonin
Transporter

Inhibitor [4] Inhibits 5-HT uptake [4] Increases synaptic serotonin
levels

5-HT2A Antagonist [4] Antagonizes induced
hyperthermia in rats [4]

Potential mood-stabilizing effect

3. Key Experimental Findings on CAR Inhibition

Preclinical studies in rats have demonstrated the efficacy of roxindole in inhibiting conditioned avoidance.

Table 2: Summary of Roxindole's Effects in CAR Models

Behavioral Paradigm Species Reported Outcome ED50 / Effective Dose

Conditioned Avoidance
Response

Rat Inhibition of avoidance behavior
[3]

ED50 = 1.5 mg/kg
(s.c.) [3]

Apomorphine-induced
Climbing

Mouse Inhibition of dopamine agonist
effects [3]

ED50 = 1.4 mg/kg
(s.c.) [3]

Apomorphine-induced
Stereotypy

Rat Inhibition of dopamine agonist
effects [3]

ED50 = 0.65 mg/kg
(s.c.) [3]

Proposed Experimental Protocol (Based on Literature
Findings)
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The following protocol is reconstructed from the methodologies referenced in the available literature.

Title: Assessment of Antipsychotic Activity in a Rat Conditioned Avoidance Response (CAR) Model Using

Roxindole.

1. Materials

Animals: Male Wistar rats (200-350g) [3] [4].
Test Compound: Roxindole (e.g., Tocris Bioscience, Cat. No. 1559) [5].

Vehicle: Appropriate solvent (e.g., saline with a drop of lactic acid, as used for apomorphine in
related studies [3]).

Apparatus: Two-way shuttle box system with a grid floor for delivering a mild, scrambled foot shock
(e.g., 0.8 mA).

2. Pre-training

Habituate rats to the shuttle box.
Train rats to associate a conditioned stimulus (CS), such as a 5-second light or tone, with an

upcoming unconditioned stimulus (US), a mild foot shock.
During the CS-US interval, if the rat shuttles to the opposite chamber, an avoidance response is

recorded and the shock is canceled.
If the rat fails to shuttle, the shock is delivered. Shuttling during the shock is recorded as an escape
response.
Training continues until rats achieve a stable baseline of >80% avoidance.

3. Drug Testing Protocol

Group Assignment: Randomly assign rats to treatment groups (n=8-10/group).
Dosing: Administer roxindole subcutaneously (s.c.) at doses of 0.5, 1.5, and 5.0 mg/kg. A control

group receives the vehicle.
Testing: Place each rat in the shuttle box 30 minutes post-injection.

Session: Conduct a test session consisting of 20 trials with variable inter-trial intervals.
Data Recording: For each trial, record:

Avoidance Response: Shuttle during CS.
Escape Response: Shuttle during US.

Escape Failure: Failure to shuttle at all.

4. Data Analysis

Calculate the percentage of avoidance responses for each animal.
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Use one-way ANOVA followed by post-hoc tests to compare avoidance rates between treatment

groups and the vehicle control.
The ED50 (dose that inhibits 50% of avoidance responses) can be calculated using nonlinear

regression.

Proposed Mechanism of Action Workflow

The following diagram illustrates the proposed neurochemical mechanism by which roxindole inhibits the

conditioned avoidance response.
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Important Limitations and Future Directions
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Specific Protocol Gaps: The search results confirm roxindole's effect and ED50 but lack explicit

details on shuttle box specifications, shock parameters, inter-trial intervals, and pre-training
schedules.

Roxindole Hydrochloride: The available data refers to "roxindole," and its specific hydrochloride salt
form was not mentioned in the search results.

Pathway Specificity: While the general mechanism is known, the precise signaling pathways and
potential "phosphorylation barcodes" associated with roxindole's action on the dopamine D2 receptor

are an area of active research [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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